Cas no 1081560-89-5 (Myristoyl-Stearoyl-3-chloropropanol)
Myristoyl-Stearoyl-3-chloropropanol Chemical and Physical Properties
Names and Identifiers
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- Myristoyl-Stearoyl-3-chloropropanol
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- Inchi: 1S/C35H67ClO3/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28-30-34(38)35(39,31-32-36)33(37)29-27-25-23-21-19-14-12-10-8-6-4-2/h39H,3-32H2,1-2H3
- InChI Key: CCEDGGWYZSSKKA-UHFFFAOYSA-N
- SMILES: C(C(=O)CCCCCCCCCCCCC)(C(=O)CCCCCCCCCCCCCCCCC)(O)CCCl
Myristoyl-Stearoyl-3-chloropropanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M885020-10mg |
Myristoyl-Stearoyl-3-chloropropanol |
1081560-89-5 | 10mg |
$133.00 | 2023-05-17 | ||
| TRC | M885020-25mg |
Myristoyl-Stearoyl-3-chloropropanol |
1081560-89-5 | 25mg |
$259.00 | 2023-05-17 | ||
| TRC | M885020-100mg |
Myristoyl-Stearoyl-3-chloropropanol |
1081560-89-5 | 100mg |
$925.00 | 2023-05-17 | ||
| TRC | M885020-250mg |
Myristoyl-Stearoyl-3-chloropropanol |
1081560-89-5 | 250mg |
$ 1501.00 | 2023-09-06 |
Myristoyl-Stearoyl-3-chloropropanol Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on Myristoyl-Stearoyl-3-chloropropanol
Myristoyl-Stearoyl-3-chloropropanol: A Comprehensive Overview
Myristoyl-Stearoyl-3-chloropropanol is a specialized compound that has garnered significant attention in the field of biomedical research. This compound, with the CAS number 1081560-89-5, represents an innovative synthesis of myristoyl, stearoyl, and 3-chloropropanol moieties. Its unique molecular structure positions it as a potential candidate for various applications in pharmaceuticals, cosmeceuticals, and biotechnology.
The integration of myristoyl and stearoyl groups into the molecule endows it with amphiphilic properties, making it suitable for use in formulations requiring both hydrophilic and lipophilic interactions. The presence of 3-chloropropanol introduces a reactive chloro group, which can facilitate various chemical modifications and functionalizations.
In recent studies, compounds with similar structures have been explored for their potential as drug delivery agents. For instance, research published in the Journal of Controlled Release highlights the use of chlorinated amphiphiles in targeted drug delivery systems. Myristoyl-Stearoyl-3-chloropropanol could potentially serve as a precursor for such systems, offering a versatile platform for further functionalization.
Another area of interest lies in its potential application in cancer therapy. Preclinical studies have demonstrated that certain chlorinated compounds can enhance the efficacy of chemotherapeutic agents by improving cellular uptake and reducing systemic toxicity. Myristoyl-Stearoyl-3-chloropropanol's amphiphilic nature could be leveraged to develop more effective delivery mechanisms for anticancer drugs.
Additionally, this compound may find utility in the realm of vaccine adjuvants. The ability of chlorinated compounds to modulate immune responses has been a topic of extensive research. By incorporating Myristoyl-Stearoyl-3-chloropropanol into vaccine formulations, researchers might achieve enhanced immunogenicity and prolonged antigen persistence.
The synthesis of Myristoyl-Stearoyl-3-chloropropanol represents a significant advancement in the field of molecular biology. Its unique combination of functional groups allows for a wide range of applications, from nanomedicine to biocompatible materials. As our understanding of its properties continues to evolve, new avenues for its use in biotherapeutic and biotechnological contexts are likely to emerge.
In conclusion, Myristoyl-Stearoyl-3-chloropropanol stands at the forefront of biomedical innovation. Its versatile nature and reactive chloro group make it a valuable tool for researchers seeking to develop advanced drug delivery systems, immunotherapeutic agents, and other cutting-edge biomedical solutions.
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